Cas no 1222508-32-8 (Tert-butyl 3-(2-oxobut-3-yn-1-yl)morpholine-4-carboxylate)

• Product Name: Tert-butyl 3-(2-oxobut-3-yn-1-yl)morpholine-4-carboxylate
• CAS No: 1222508-32-8
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5803374
• PubChem ID: 44202077
• Update Time: 2025-07-17

Tert-butyl 3-(2-oxobut-3-yn-1-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1222508-32-8
• CHEMBL1885727
• EN300-796667
• MLS002473354
• HMS2217M08
• tert-butyl 3-(2-oxobut-3-yn-1-yl)morpholine-4-carboxylate
• SMR001397446
• Tert-butyl 3-(2-oxobut-3-yn-1-yl)morpholine-4-carboxylate

• Inchi： 1S/C13H19NO4/c1-5-11(15)8-10-9-17-7-6-14(10)12(16)18-13(2,3)4/h1,10H,6-9H2,2-4H3
• InChI Key： XKCCYAQXJWWYSY-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(CC(C#C)=O)C1

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Additional information on Tert-butyl 3-(2-oxobut-3-yn-1-yl)morpholine-4-carboxylate

Tert-butyl 3-(2-oxobut-3-yn-1-yl)morpholine-4-carboxylate (CAS No. 1222508-32-8): An Overview

Tert-butyl 3-(2-oxobut-3-yn-1-yl)morpholine-4-carboxylate (CAS No. 1222508-32-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Tert-butyl 3-(2-oxobut-3-yn-1-yl)morpholine-4-carboxylate is composed of a tert-butyl group, a morpholine ring, and a butynone moiety. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the morpholine ring contributes to its solubility and biological activity. The butynone moiety, with its reactive carbonyl and triple bond, offers multiple sites for chemical modification and functionalization.

Recent studies have focused on the pharmacological properties of Tert-butyl 3-(2-oxobut-3-yn-1-yl)morpholine-4-carboxylate. One notable application is its use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its potential as a precursor for the development of anti-inflammatory drugs. The compound's ability to modulate key signaling pathways involved in inflammation makes it a valuable candidate for further investigation.

In addition to its anti-inflammatory properties, Tert-butyl 3-(2-oxobut-3-yn-1-yl)morpholine-4-carboxylate has shown promise in neuropharmacology. Studies have demonstrated its ability to cross the blood-brain barrier and interact with specific neurotransmitter receptors. This property suggests potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of Tert-butyl 3-(2-oxobut-3-yn-1-yl)morpholine-4-carboxylate involves several well-established chemical reactions. Typically, the process begins with the formation of a tert-butyl ester from a carboxylic acid, followed by the introduction of the morpholine ring through nucleophilic substitution. The final step involves the addition of the butynone moiety via a suitable coupling reaction. This multi-step synthesis allows for precise control over the final product's purity and yield.

From a safety perspective, Tert-butyl 3-(2-oxobut-3-yin-l-yI)morpholine-l-carboxyiate is generally considered safe when handled under appropriate laboratory conditions. However, as with any chemical compound, proper precautions should be taken to ensure safe handling and storage. This includes wearing personal protective equipment (PPE) such as gloves and goggles, as well as working in a well-ventilated area.

In conclusion, Tert-butyl 3-(2-oXObut-Z-yin-l-yI)morpholine-l-carboxyiate (CAS No. 1222508-32-S) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further study and development. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to advancements in healthcare and medicine.